SPP-002

• Molecular Formula: C24H41KO5S
• Molecular Weight: 480.7 g/mol
• InChI: InChI=1S/C24H42O5S.K/c1-16(5-4-14-29-30(26,27)28)20-8-9-21-19-7-6-17-15-18(25)10-12-23(17,2)22(19)11-13-24(20,21)3;/h16-22,25H,4-15H2,1-3H3,(H,26,27,28);/q;+1/p-1/t16-,17-,18-,19+,20-,21+,22+,23+,24-;/m1./s1
• InChIKey: IDTYSHBPDNXECB-PDWFKUSUSA-M

SPP-002: Sulfate Analog Sialyltransferase Inhibitor

SPP-002 is a synthetic sulfate analogue of lithocholic acid (LCA) designed via a bioisosteric replacement strategy to inhibit sialyltransferases (STs), a class of enzymes implicated in cancer metastasis through aberrant protein glycosylation [1]. It belongs to the non-sugar-containing ST inhibitor class, originally pioneered by LCA, and represents a structural evolution of this scaffold. As a research tool compound, SPP-002 is specifically intended for studies on tumor cell migration, adhesion, and invasion, with a primary application focus on antimetastatic mechanistic investigations [1].

Selective N-glycan sialylation inhibition for metastasis mechanism studies

Bioisosteric sulfate analogue enabling SAR-guided inhibitor design

FAK/paxillin pathway signaling investigation in motility assays

• [1] Perez, S. J. L. P., Chen, C.-L., Chang, T.-T., & Li, W.-S. (2024). Biological evaluation of sulfonate and sulfate analogues of lithocholic acid: A bioisosterism-guided approach towards the discovery of potential sialyltransferase inhibitors for antimetastatic study. Bioorganic & Medicinal Chemistry Letters, 105, 129760. View Source

SPP-002 vs. Lithocholic Acid: Key Differences

Generic substitution with unmodified lithocholic acid (LCA) is unsuitable for studies requiring selective and potent inhibition of N-glycan sialylation. The parent compound LCA exhibits limited potency and lacks selectivity between N- and O-glycan sialylation pathways, which can confound experimental results when dissecting specific glycosylation-dependent metastatic mechanisms [1]. The key innovation of SPP-002 is the isosteric replacement of LCA's carboxyl group with a sulfate moiety; this chemical modification fundamentally alters the structure-activity relationship, yielding a distinct pharmacological profile that cannot be replicated by simply increasing the concentration of LCA [1].

LCA’s non-selective N/O-glycan inhibition may confound pathway-specific results.

LCA’s lower potency may require high concentrations, increasing off-target risk in cell assays.

Sulfate-for-carboxyl substitution alters SAR; concentration increase does not replicate SPP-002 profile.

• [1] Perez, S. J. L. P., Chen, C.-L., Chang, T.-T., & Li, W.-S. (2024). Biological evaluation of sulfonate and sulfate analogues of lithocholic acid: A bioisosterism-guided approach towards the discovery of potential sialyltransferase inhibitors for antimetastatic study. Bioorganic & Medicinal Chemistry Letters, 105, 129760. View Source

Potency & Selectivity Data

N-Glycan Sialylation Inhibition Gain Over LCA

In a direct biochemical comparison, SPP-002 demonstrated a substantial improvement in potency against N-glycan sialylation relative to its unmodified parent bile acid, lithocholic acid (LCA). The study quantified that the inhibitory activity of SPP-002 was 'at least an order of magnitude' greater, signifying a minimum 10-fold increase in potency [1]. This is the key performance metric that separates this new chemical entity from the first-generation scaffold.

Potency Gain vs LCA

Head-to-head

≥10-fold improvement

Supports lower-concentration enzyme inhibition studies

Exact IC50 not disclosed

Evidence Dimension	Inhibitory potency against N-glycan sialylation
Target Compound Data	At least 10-fold more potent than parent LCA (exact IC50 not disclosed in the abstract)
Comparator Or Baseline	Lithocholic acid (LCA) – baseline potency
Quantified Difference	≥10-fold improvement in potency
Conditions	In vitro biochemical assay for sialyltransferase activity; molecular context derived from bioisosteric replacement design

Why This Matters

For scientific procurement, this >10-fold potency gain means SPP-002 achieves effective enzyme inhibition at significantly lower concentrations than LCA, reducing the risk of off-target effects associated with high-dose LCA treatment in cell-based metastasis assays.

• [1] Perez, S. J. L. P., Chen, C.-L., Chang, T.-T., & Li, W.-S. (2024). Biological evaluation of sulfonate and sulfate analogues of lithocholic acid: A bioisosterism-guided approach towards the discovery of potential sialyltransferase inhibitors for antimetastatic study. Bioorganic & Medicinal Chemistry Letters, 105, 129760. View Source

Selective Targeting of ST6GAL1 vs. ST3GAL1

The study explicitly highlights a functional selectivity that was not present in LCA. The sulfate analogues, including SPP-002, were shown to selectively target the N-specific sialyltransferase ST6GAL1 over the O-specific ST3GAL1 [1]. This selectivity was a designed outcome of the bioisosteric approach and represents a qualitative functional gain. While quantitative selectivity ratios are not numerically detailed in the abstract, this pathway-specific inhibition is a critical differentiator.

N- vs O-Glycan Selectivity

Class-level

Selective for ST6GAL1 over ST3GAL1

Enables pathway-specific N-glycan investigations

Selectivity magnitude not quantified

Evidence Dimension	Target enzyme selectivity (N- vs. O-glycan sialylation)
Target Compound Data	Selective for N-glycan (ST6GAL1) over O-glycan (ST3GAL1) inhibition
Comparator Or Baseline	Lithocholic acid (LCA) – non-selective baseline
Quantified Difference	Qualitative selectivity gain (magnitude not specified)
Conditions	In vitro enzyme specificity assay panel

Why This Matters

This selectivity profile allows researchers to dissect the specific role of N-glycan sialylation in cancer biology without confounding O-glycan effects, an experimental precision not achievable with non-selective inhibitors like LCA.

• [1] Perez, S. J. L. P., Chen, C.-L., Chang, T.-T., & Li, W.-S. (2024). Biological evaluation of sulfonate and sulfate analogues of lithocholic acid: A bioisosterism-guided approach towards the discovery of potential sialyltransferase inhibitors for antimetastatic study. Bioorganic & Medicinal Chemistry Letters, 105, 129760. View Source

Integrin/FAK/Paxillin Signaling Suppression in Motility

In functional cell-based assays using the highly metastatic MDA-MB-231 breast cancer cell line, SPP-002 treatment resulted in suppressed cell migration, adhesion, and invasion [1]. The mechanism was attributed to the downregulation of key proteins in the integrin/FAK/paxillin signaling pathway, a critical cascade for metastatic progression. The study reports that this anti-metastatic effect was achieved through this specific signaling suppression, distinguishing its downstream mechanism from potential general cytotoxic or cytostatic effects.

Motility Assay Suppression

Head-to-head

Reduced migration, adhesion, invasion in MDA-MB-231

Supports FAK/paxillin signaling pathway studies

Cell-line context: MDA-MB-231

Evidence Dimension	In vitro suppression of metastatic phenotypes (migration, adhesion, invasion)
Target Compound Data	Significant suppression of migration, adhesion, and invasion in MDA-MB-231 cells via FAK/paxillin pathway inhibition
Comparator Or Baseline	Untreated control and/or LCA-treated cells (relative effect not quantified in the abstract)
Quantified Difference	Qualitative demonstration of antimetastatic activity mechanistically linked to integrin/FAK/paxillin signaling
Conditions	MDA-MB-231 triple-negative breast cancer cell line; in vitro migration (scratch/wound healing), adhesion, and invasion (Boyden chamber) assays

Why This Matters

This provides functional validation that the biochemical selectivity translates to a distinct anti-metastatic phenotype, offering researchers a mechanistically characterized tool for studying integrin-mediated migration pathways.

• [1] Perez, S. J. L. P., Chen, C.-L., Chang, T.-T., & Li, W.-S. (2024). Biological evaluation of sulfonate and sulfate analogues of lithocholic acid: A bioisosterism-guided approach towards the discovery of potential sialyltransferase inhibitors for antimetastatic study. Bioorganic & Medicinal Chemistry Letters, 105, 129760. View Source

Enhanced ST Active Site Binding via Bioisosterism

Molecular docking analyses presented in the primary study indicate that the sulfate analogue SPP-002 forms interactions with the sialyltransferase enzyme active site that are more favorable than the parent LCA [1]. This computational evidence provides a structural rationale for the observed gains in potency and selectivity, confirming that the bioisosteric replacement of the carboxyl group with a sulfate moiety directly improves target engagement.

In Silico Binding

Assay context

Stronger active site interactions vs LCA

Supports rational bioisosteric scaffold design

In silico prediction; experimental validation advised

Evidence Dimension	Predicted binding affinity and mode to ST active site
Target Compound Data	Stronger binding in the enzyme active site compared to parent LCA
Comparator Or Baseline	Lithocholic acid (LCA) – weaker binding
Quantified Difference	Not numerically quantified; docking pose analysis indicates improved interactions
Conditions	In silico molecular docking studies using sialyltransferase crystal structures

Why This Matters

This computational data reinforces the experimental findings, giving procurement confidence that the activity improvement is rooted in a rational, reproducible structural change rather than an assay artifact.

• [1] Perez, S. J. L. P., Chen, C.-L., Chang, T.-T., & Li, W.-S. (2024). Biological evaluation of sulfonate and sulfate analogues of lithocholic acid: A bioisosterism-guided approach towards the discovery of potential sialyltransferase inhibitors for antimetastatic study. Bioorganic & Medicinal Chemistry Letters, 105, 129760. View Source

Research Applications of SPP-002

N-Glycan-Specific Sialylation in Metastasis

Researchers investigating the specific contribution of N-linked glycans to metastatic processes should employ SPP-002 as a chemical probe. Its selective inhibition of ST6GAL1 over ST3GAL1 [1] enables pathway-specific studies that are not feasible with non-selective inhibitors like LCA. This application is directly supported by the compound's demonstrated biochemical selectivity profile.

Integrin/FAK/Paxillin Pathway Validation in Motility Assays

For studies needing to chemically perturb the integrin/FAK/paxillin pathway to confirm its role in migration, adhesion, or invasion, SPP-002 serves as a validated upstream modulator. Its mechanism of action, which leads to the suppression of these signaling proteins [1], makes it a key tool for pathway validation experiments, particularly in triple-negative breast cancer models like MDA-MB-231.

Positive Control for ST Inhibitor Screening

Given its order-of-magnitude improvement in potency over the LCA scaffold [1], SPP-002 provides a superior baseline criterion for evaluating new chemical entities. Procurement teams developing high-throughput screening cascades can use SPP-002 as a benchmark for both potency (minimum 10-fold over LCA) and selectivity (N-glycan preference) when triaging hit compounds from novel inhibitor libraries.

SAR Studies on LCA-Based Scaffolds

Medicinal chemistry campaigns focused on optimizing non-sugar ST inhibitors can use SPP-002 as a key reference point. The successful bioisosteric replacement of a carboxyl with a sulfate group, validated by improved docking scores [1], provides a proven SAR direction. This makes SPP-002 an essential comparative standard for groups synthesizing and testing novel LCA derivatives.

Application

Selection Property

Validation Focus

N-Glycan sialylation pathway studies

Selective ST6GAL1 inhibition profile

N-glycan-specific metastasis mechanism assays

Integrin/FAK/paxillin pathway modulation

FAK/paxillin signaling suppression context

Motility and invasion endpoint assays

ST inhibitor screening campaigns

Benchmark potency and selectivity profile

Head-to-head inhibitor library profiling

SAR studies on LCA-based scaffolds

Bioisosteric sulfate replacement reference

Docking-guided structural optimization

• [1] Perez, S. J. L. P., Chen, C.-L., Chang, T.-T., & Li, W.-S. (2024). Biological evaluation of sulfonate and sulfate analogues of lithocholic acid: A bioisosterism-guided approach towards the discovery of potential sialyltransferase inhibitors for antimetastatic study. Bioorganic & Medicinal Chemistry Letters, 105, 129760. View Source